Cas no 2227877-57-6 ((1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 2227877-57-6
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6240550
• PubChem ID: 96736015
• Update Time: 2025-06-15

(1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine
• EN300-1762493
• 2227877-57-6

• Inchi： 1S/C6H10N2OS/c1-4(7)5-3-8-6(9-2)10-5/h3-4H,7H2,1-2H3/t4-/m0/s1
• InChI Key： MKGSDKUEZUCBSK-BYPYZUCNSA-N
• SMILES： S1C(=NC=C1[C@H](C)N)OC

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS: 2227877-57-6)

The compound (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS: 2227877-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its thiazole moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. Recent studies have focused on its role in modulating specific biological pathways, particularly in the context of neurological and metabolic disorders.

One of the most notable advancements involves the application of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine in the development of novel kinase inhibitors. Researchers have demonstrated its efficacy in selectively targeting certain kinases implicated in cancer progression. The compound's unique structural features, including the methoxy-thiazole group, contribute to its high binding affinity and selectivity, making it a valuable scaffold for drug design. Recent in vitro and in vivo studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific oncogenic kinases, with minimal off-target effects.

Another area of research has explored the compound's potential in neuropharmacology. Preliminary findings suggest that (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine may interact with neurotransmitter receptors, particularly those involved in glutamatergic signaling. This interaction could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further studies are required to elucidate the precise mechanisms and therapeutic potential.

In addition to its pharmacological applications, recent synthetic chemistry efforts have focused on optimizing the production of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine. Advances in asymmetric synthesis and catalytic methods have enabled more efficient and scalable routes to this compound, addressing previous challenges related to yield and enantiomeric purity. These developments are critical for ensuring the compound's availability for both research and potential clinical applications.

Overall, the growing body of research on (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS: 2227877-57-6) highlights its versatility and potential across multiple therapeutic areas. Continued investigation into its biological activities and synthetic accessibility will likely uncover new opportunities for drug discovery and development. Researchers are encouraged to explore its applications further, particularly in combination with emerging technologies such as structure-based drug design and high-throughput screening.